Cas no 1806022-66-1 (3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde
• CAS No: 1806022-66-1
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4804499
• Update Time: 2025-08-05

3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-7(10)6-1-4(3-14)5(2-12)8(11)13-6/h1,3,7H,2,12H2
• InChI Key： GVEPQNPWSNVZEW-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C(C=O)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde

Professional Introduction to 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde (CAS No. 1806022-66-1)

3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde (CAS No. 1806022-66-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of this compound incorporates several key functional groups that make it exceptionally valuable in synthetic chemistry. The presence of an aminomethyl group at the 3-position and an iodopyridine core provides a versatile platform for further chemical modifications. Additionally, the difluoromethyl substituent enhances the compound's metabolic stability and binding affinity, making it an attractive candidate for drug discovery programs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The aldehyde functionality at the 4-position of 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde allows for facile condensation reactions with amines, amides, and other nucleophiles, enabling the construction of complex scaffolds. This property has been leveraged in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

One of the most compelling applications of this compound is in the development of tyrosine kinase inhibitors (TKIs). Tyrosine kinases play a critical role in cell signaling pathways and are frequently dysregulated in cancerous tissues. By incorporating the difluoromethyl group, which is known to improve pharmacokinetic properties, researchers have been able to design more potent and selective inhibitors. For instance, derivatives of 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde have shown promising activity against mutant forms of the epidermal growth factor receptor (EGFR), a key driver in non-small cell lung cancer.

The iodopyridine moiety also offers unique opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of aryl or vinyl groups at various positions on the pyridine ring, expanding the structural diversity of potential drug candidates. Such modifications have been instrumental in generating compounds with enhanced binding affinity and reduced toxicity.

In addition to its utility in oncology research, 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde has found applications in other therapeutic areas. For example, its structural framework has been adapted to develop inhibitors targeting protein-protein interactions involved in neurodegenerative diseases like Alzheimer's and Parkinson's. The ability to precisely modify the core scaffold while maintaining biological activity makes this compound a valuable tool for medicinal chemists.

The synthesis of 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation at the 2-position, introduction of the difluoromethyl group via metal-catalyzed cross-coupling or electrophilic fluorination, and finally, formylation at the 4-position using reagents such as dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). These synthetic strategies underscore the compound's importance as a building block in modern drug discovery.

The growing interest in fluorinated compounds stems from their ability to modulate pharmacokinetic properties significantly. The presence of fluorine atoms can enhance lipophilicity, metabolic stability, and binding interactions with biological targets. In particular, the difluoromethyl group has been extensively studied for its ability to improve drug-like properties without compromising efficacy. This has led to numerous patents and clinical candidates that incorporate fluorinated moieties.

Ongoing research continues to explore new applications for 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde beyond traditional kinase inhibition. For instance, studies are investigating its potential as a scaffold for developing antiviral agents by targeting viral proteases or polymerases. The versatility of this compound allows researchers to fine-tune its properties through structural modifications, making it adaptable to diverse therapeutic needs.

The impact of this compound on drug discovery is further exemplified by its role in fragment-based drug design (FBDD). FBDD relies on identifying small-molecule fragments that bind weakly to biological targets but can be optimized into lead compounds through iterative chemical modifications. The unique structural features of 3-(Aminomethyl)-6-(difluoromethyl)-2-Iodopyridine-4-carboxaldehyde make it an ideal candidate for generating such fragments.

In conclusion, 3-(Aminomethyl)-6-(difluoromethyl)-2-Iodopyridine-4-carboxaldehyde (CAS No. 1806022-66-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and synthetic flexibility have positioned it as a cornerstone intermediate in the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow even further.